Cas no 2098019-04-4 (2-[2-(Oxan-2-yl)ethyl]pyrrolidine hydrochloride)

• Product Name: 2-[2-(Oxan-2-yl)ethyl]pyrrolidine hydrochloride
• CAS No: 2098019-04-4
• MF: C₁₁H₂₂ClNO
• MW: 219.751482486725
• CID: 5047281
• Update Time: 2025-10-31

2-[2-(Oxan-2-yl)ethyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(oxan-2-yl)ethyl]pyrrolidine hydrochloride
• 2-[2-(oxan-2-yl)ethyl]pyrrolidine;hydrochloride
• 2-[2-(Oxan-2-yl)ethyl]pyrrolidine hydrochloride

• Inchi： 1S/C11H21NO.ClH/c1-2-9-13-11(5-1)7-6-10-4-3-8-12-10;/h10-12H,1-9H2;1H
• InChI Key： CJRZKEDEFPACBQ-UHFFFAOYSA-N
• SMILES： Cl.O1CCCCC1CCC1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 149
• Topological Polar Surface Area: 21.3

Additional information on 2-[2-(Oxan-2-yl)ethyl]pyrrolidine hydrochloride

Recent Advances in the Study of 2-[2-(Oxan-2-yl)ethyl]pyrrolidine hydrochloride (CAS: 2098019-04-4)

The compound 2-[2-(Oxan-2-yl)ethyl]pyrrolidine hydrochloride (CAS: 2098019-04-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and oxane moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-[2-(Oxan-2-yl)ethyl]pyrrolidine hydrochloride, highlighting its efficient production via a multi-step process involving reductive amination and subsequent hydrochloride salt formation. The study emphasized the compound's high yield and purity, making it a viable candidate for further pharmacological evaluation.

Pharmacological investigations have revealed that 2-[2-(Oxan-2-yl)ethyl]pyrrolidine hydrochloride exhibits notable activity as a modulator of the central nervous system (CNS). In vitro assays demonstrated its affinity for specific neurotransmitter receptors, including the serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. These findings were corroborated by in vivo studies in rodent models, where the compound showed improved bioavailability and minimal off-target effects.

Further research has also explored the compound's potential in oncology. A recent preprint (2024) reported that 2-[2-(Oxan-2-yl)ethyl]pyrrolidine hydrochloride can inhibit the proliferation of certain cancer cell lines by disrupting key signaling pathways. The study identified the compound's ability to induce apoptosis in cancer cells while sparing normal cells, a property that could be leveraged for the development of targeted cancer therapies.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and reducing potential side effects. Ongoing research is focused on structural modifications to enhance its efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-[2-(Oxan-2-yl)ethyl]pyrrolidine hydrochloride (CAS: 2098019-04-4) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its diverse pharmacological activities and relatively straightforward synthesis make it an attractive candidate for further development. Future studies will likely focus on elucidating its mechanism of action and exploring its therapeutic potential in greater detail.